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Compound of Interest

Compound Name: Stannous phosphate
CAS No.: 16834-09-6
Cat. No.: B15803103
Get Quote
. J

An In-depth Technical Guide to Stannous Phosphate: CAS Number and Material Safety Data

This technical guide provides comprehensive information on the chemical identity, material
safety, and toxicological properties of stannous phosphate, with a focus on its CAS number
and associated safety data. The content is intended for researchers, scientists, and
professionals in drug development who handle or are investigating the use of this compound.

Chemical Identification

Stannous phosphate, often referred to as stannous pyrophosphate in technical literature, is
an inorganic tin salt. It is crucial to use its CAS (Chemical Abstracts Service) number for
unambiguous identification in research and regulatory documentation.
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Identifier Value

Chemical Name Stannous Pyrophosphate

Tin(ll) pyrophosphate, Ditin pyrophosphate,

Synonyms Pyrophosphoric acid tin(2+) salt[1]
CAS Number 15578-26-4[1]

Molecular Formula Snz2P207[2][3]

Molecular Weight 411.36 g/mol [4]

Physical and Chemical Properties

Stannous pyrophosphate is a white, odorless, amorphous powder at room temperature.[1][2][3]
It is stable under normal ambient conditions.[1]

Property Value
Appearance White to off-white amorphous powder[2][3]
Odor Odorless[1][3]
Melting Point >400°C (decomposes)[2][3][5]
Density 4.01 g/cm3[5]
N Insoluble in water; soluble in concentrated
Solubility . . .
mineral acids and sodium pyrophosphate[2][3]
The product is stable under recommended
Stability storage conditions. It can undergo oxidation to

tin(IV) when exposed to air, heat, or moisture.[3]

Toxicological Data

The primary available toxicological data for stannous pyrophosphate is its acute oral toxicity,
expressed as an LD50 (Lethal Dose, 50%).
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Test Species Route Value

LD50 Rat Oral 3805 mg/kgl6]

Toxicological Effects:

o Acute Effects: May be harmful if swallowed.[6] Causes skin irritation, serious eye irritation,
and may cause respiratory irritation.[4][6]

o Chronic Effects: Prolonged or repeated exposure to tin salts may lead to headaches, fatigue,
and digestive disturbances.[3] The substance is considered toxic to the lungs and mucous
membranes with repeated exposure.

Experimental Protocols

While the specific experimental report for the LD50 value of stannous pyrophosphate is not
publicly available, the determination of acute oral toxicity for chemical substances is highly
standardized. The following is a detailed methodology based on the OECD Test Guideline 425:
Acute Oral Toxicity - Up-and-Down Procedure, which is a common and ethically preferred
method for minimizing animal use.

Objective: To determine the median lethal dose (LD50) of a substance following a single oral
administration.

Principle of the Up-and-Down Procedure (UDP): This method involves dosing single animals
sequentially. The dose for each subsequent animal is adjusted up or down depending on the
outcome (survival or death) of the previous animal. This approach efficiently converges on the
LD50.

Methodology:

o Test Animals: Healthy, young adult rats of a standard laboratory strain are used. Typically,
females are preferred as they are often slightly more sensitive. The animals are acclimatized
to laboratory conditions for at least 5 days before the study.

e Housing and Feeding: Animals are housed individually. Standard laboratory diet and drinking
water are provided ad libitum, except for a brief fasting period before dosing.
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o Preparation of the Substance: Stannous pyrophosphate, being a solid insoluble in water,
would typically be suspended in an appropriate vehicle (e.g., 0.5% methylcellulose) to create
a uniform and stable suspension for oral administration.

o Administration of Doses:
o Animals are fasted (food, but not water) overnight prior to dosing.
o The substance is administered as a single dose by gavage using a stomach tube.

o The volume administered is kept constant by varying the concentration of the test
substance in the vehicle.

e Dosing Procedure (Up-and-Down Method):

o Sighting Study: A preliminary study may be conducted to determine the appropriate
starting dose.

o Main Study: The first animal is dosed at the best estimate of the LD50.

o If the animal survives, the dose for the next animal is increased by a constant factor (e.g.,
3.2).

o If the animal dies, the dose for the next animal is decreased by the same factor.

o This process is repeated for a series of animals until one of the stopping criteria is met
(e.g., a specified number of reversals in outcome have occurred).

o Observation Period: Animals are observed for 14 days post-administration.[7] Special
attention is given during the first 30 minutes, periodically during the first 24 hours, and daily
thereafter.[7]

» Clinical Observations: All signs of toxicity are recorded, including changes in skin, fur, eyes,
mucous membranes, respiratory, circulatory, autonomic and central nervous systems, and
behavior.[7] Body weight is recorded weekly.

o Pathology: At the end of the observation period, all surviving animals are euthanized and
subjected to a gross necropsy. Animals that die during the study are also necropsied.
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» Data Analysis: The LD50 is calculated using the maximum likelihood method based on the
sequence of outcomes (survival or death) and the corresponding doses.
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Caption: Workflow for an acute oral toxicity study using the Up-and-Down Procedure (OECD
425).

Material Safety and Handling

Comprehensive safety protocols are essential when handling stannous pyrophosphate in a
laboratory or industrial setting.

GHS Hazard Classification:

Skin Irritation: Category 2 (Causes skin irritation)[4]

Eye Irritation: Category 2 (Causes serious eye irritation)[4]

Specific Target Organ Toxicity (Single Exposure): Category 3, Respiratory tract irritation (May
cause respiratory irritation)[4]

Acute Toxicity (Oral): May be harmful if swallowed[6]
First Aid Measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and consult
a physician.[6]

» Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation
persists.[6]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[6]
Handling and Storage:

« Handling: Avoid contact with skin and eyes and avoid the formation of dust and aerosols.[6]
Use with adequate ventilation.[8]
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o Storage: Store in a cool, dry, and well-ventilated area.[8][9] Keep the container tightly closed
and sealed.[6][8] Store away from incompatible materials such as strong oxidizing agents
and strong acids.[8]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6]

» Skin Protection: Handle with gloves and wear a lab coat or other protective clothing.[6][9]

» Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[8]
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Caption: A logical workflow for the safe handling of stannous phosphate in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Stannous phosphate CAS number and material safety
data]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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